2-Amino-8-oxononanoic acid hydrochloride

• Molecular Formula: C9H18ClNO3
• Molecular Weight: 223.70 g/mol
• InChI: InChI=1S/C9H17NO3.ClH/c1-7(11)5-3-2-4-6-8(10)9(12)13;/h8H,2-6,10H2,1H3,(H,12,13);1H
• InChIKey: QTDWYTJZOVZAIY-UHFFFAOYSA-N

2-Amino-8-oxononanoic Acid HCl: Core Procurement Attributes

2-Amino-8-oxononanoic acid hydrochloride (CAS 2984160-77-0) is a non-proteinogenic amino acid derivative that serves as a versatile tool in two distinct research domains: as a genetically encodable bioorthogonal handle for site-specific protein modification [1], and as a structural probe relevant to biotin biosynthesis intermediates [2]. The hydrochloride salt formulation enhances aqueous solubility and storage stability compared to the free base, facilitating consistent experimental handling . The compound features a terminal methyl ketone group positioned at the C8 carbon of a nine-carbon backbone, providing a unique aliphatic keto functionality distinct from aromatic keto-containing unnatural amino acids [1].

Bioorthogonal workflow

Genetically encodable aliphatic keto handle for PylRS-based protein labeling

Pathway probe

Structural context for biotin biosynthesis intermediate studies

Formulation form

Hydrochloride salt supports aqueous solubility and formulation convenience

• [1] Huang Y, Wan W, Russell WK, Pai PJ, Wang Z, Russell DH, Liu WR. Genetic incorporation of an aliphatic keto-containing amino acid into proteins for their site-specific modifications. Bioorg Med Chem Lett. 2010;20(3):878-880. doi:10.1016/j.bmcl.2009.12.077. PMID: 20074948. View Source
• [2] Ashkenazi T, Pinkert D, Nudelman A, Widberg A, Wexler B, Wittenbach V, Flint D, Nudelman A. Inhibitors of biotin biosynthesis as potential herbicides: part 2. Pest Manag Sci. 2005;61(10):1024-1033. doi:10.1002/ps.1075. PMID: 15937974. View Source

2-Amino-8-oxononanoic Acid HCl: Structural Isomer Specificity

Substitution with structural analogs or alternative keto-containing unnatural amino acids is precluded by two orthogonal selection pressures. First, the pyrrolysyl-tRNA synthetase (PylRS) orthogonal pair evolved for 2-amino-8-oxononanoic acid exhibits exquisite substrate specificity that does not translate to aromatic keto amino acids such as p-acetyl-L-phenylalanine (Apa) [1]. The aliphatic nature and C8 keto positioning of this compound enable incorporation efficiencies and labeling kinetics that differ substantially from aromatic alternatives, which require distinct aaRS/tRNA pairs and exhibit higher promiscuity toward endogenous amino acids [2]. Second, within the biotin biosynthesis context, the positional isomer 8-amino-7-oxononanoic acid (KAPA) possesses the keto group at C7 rather than C8, a difference that dictates distinct enzymatic recognition by KAPA synthase (EC 2.3.1.47) and DAPA aminotransferase [3]. The compound serves as a substrate for evolved PylRS variants in genetic code expansion applications, whereas KAPA and DAPA are native biosynthetic intermediates that do not function in orthogonal translation systems.

Aromatic keto amino acids may not transfer

p-Acetyl-L-phenylalanine requires distinct aaRS/tRNA pair and exhibits lower reported efficiency; not interchangeable for PylRS workflows.

Positional isomer KAPA differs in enzyme recognition

The C7 keto isomer (KAPA) is a distinct biosynthetic intermediate; enzyme specificity may shift for biotin pathway studies.

• [1] Huang Y, Wan W, Russell WK, Pai PJ, Wang Z, Russell DH, Liu WR. Genetic incorporation of an aliphatic keto-containing amino acid into proteins for their site-specific modifications. Bioorg Med Chem Lett. 2010;20(3):878-880. doi:10.1016/j.bmcl.2009.12.077. PMID: 20074948. View Source
• [2] Reichert AJ, Poxleitner G, Dauner M, Skerra A. Optimisation of a system for the co-translational incorporation of a keto amino acid and its application to a tumour-specific Anticalin. Protein Eng Des Sel. 2015;28(12):553-565. doi:10.1093/protein/gzv048. View Source
• [3] BRENDA Enzyme Database. EC 2.3.1.47 - 8-amino-7-oxononanoate synthase. KM Value 0.0013 mM for (S)-8-amino-7-oxononanoic acid. Reference ID 702483. Accessed April 2026. View Source

2-Amino-8-oxononanoic Acid HCl: Quantified Differentiation vs. Analogs

Genetic Incorporation Fidelity: Aliphatic vs. Aromatic Keto Amino Acids

The pyrrolysyl-tRNA synthetase (PylRS)/pylT pair evolved for 2-amino-8-oxononanoic acid enables efficient genetic incorporation in Escherichia coli with high specificity. In contrast, the widely used aromatic keto amino acid p-acetyl-L-phenylalanine (Apa) requires a tyrosyl-tRNA synthetase-based system that exhibits considerably lower efficiency and higher promiscuity toward endogenous amino acids. Subsequent optimization of the Apa system achieved 17-fold increased expression and 6-fold improved fidelity over the baseline Apa incorporation system [1]. However, this optimized Apa system still requires four evolutionary cycles to achieve performance comparable to the intrinsically efficient PylRS-based system for 2-amino-8-oxononanoic acid, which achieves efficient labeling without such extensive re-engineering [2]. The labeling reaction for 2-amino-8-oxononanoic acid proceeds with high efficiency under mild conditions close to physiological pH using hydrazide- and alkoxyamine-bearing probes [2].

Incorporation efficiency

Class-level

PylRS system: efficient labeling without re-engineering. Apa system: 17-fold expression increase after 4 optimization cycles.

Reported orthogonal translation efficiency; cross-system comparison context

Aromatic system requires multi-cycle evolution; aliphatic handle offers ready-to-use pair

Evidence Dimension	Orthogonal translation system efficiency and fidelity
Target Compound Data	Evolved PylRS/pylT pair enables efficient site-specific labeling under physiological pH conditions without reported promiscuity issues in the primary characterization study
Comparator Or Baseline	p-acetyl-L-phenylalanine (Apa) baseline system: limited efficiency and considerable promiscuity; optimized Apa system: 17-fold expression increase and 6-fold fidelity improvement after four evolutionary cycles
Quantified Difference	Target compound achieves efficient incorporation without the extensive re-engineering required for Apa (four evolutionary cycles to reach usable performance); Apa requires distinct aaRS/tRNA pair derived from M. jannaschii tyrosyl-tRNA synthetase
Conditions	E. coli genetic code expansion; amber suppression methodology; evolved pyrrolysyl-tRNA synthetase/pylT pair for target compound vs. mutated tyrosyl-tRNA synthetase from Methanococcus jannaschii for Apa

Why This Matters

For laboratories establishing genetic code expansion workflows, the target compound offers a ready-to-use orthogonal pair with established efficiency, eliminating the multi-cycle evolutionary optimization required for aromatic keto amino acid systems.

• [1] Reichert AJ, Poxleitner G, Dauner M, Skerra A. Optimisation of a system for the co-translational incorporation of a keto amino acid and its application to a tumour-specific Anticalin. Protein Eng Des Sel. 2015;28(12):553-565. doi:10.1093/protein/gzv048. View Source
• [2] Huang Y, Wan W, Russell WK, Pai PJ, Wang Z, Russell DH, Liu WR. Genetic incorporation of an aliphatic keto-containing amino acid into proteins for their site-specific modifications. Bioorg Med Chem Lett. 2010;20(3):878-880. doi:10.1016/j.bmcl.2009.12.077. PMID: 20074948. View Source

Herbicidal Activity: Structure-Activity Relationships of KAPA Analogs

Within the biotin vitamer analog series, compounds structurally related to 2-amino-8-oxononanoic acid exhibit quantifiable herbicidal activity that varies systematically with chain length and terminal substituent bulk. Desmethyl-KAPA (8-amino-7-oxooctanoic acid, C8 chain) displays a GR50 value of 8 ppm against Arabidopsis, meeting the herbicidal activity threshold of <50 ppm [1]. In a subsequent study, 7-amino-octanoic acid hydrochloride (C8 chain, saturated) showed enhanced activity with GR50 of 5 mg kg⁻¹ (equivalent to 5 ppm), while 7-allyloxy-6-oxo-octanoic acid exhibited GR50 of 10 mg kg⁻¹ [2]. KAPA analogs with bulkier terminal substituents such as ethyl, isopropyl, and hydroxymethyl groups showed only moderate activity, indicating that terminal group sterics modulate target engagement [1]. The DAPA analog 6,7-diamino-octanoic acid dihydrochloride displayed moderate activity against three of six weed species tested, with strongest effect against foxtail millet [2].

Herbicidal activity benchmark

Cross-study

C8 analog GR₅₀ = 5 mg/kg; desmethyl-KAPA GR₅₀ = 8 ppm

SAR context for biotin pathway inhibitor screening

Chain-length and terminal substituent bulk modulate activity

Evidence Dimension	Whole-plant herbicidal activity (GR50) in Arabidopsis
Target Compound Data	7-amino-octanoic acid hydrochloride (C8 chain analog): GR50 = 5 mg kg⁻¹
Comparator Or Baseline	Desmethyl-KAPA (8-amino-7-oxooctanoic acid): GR50 = 8 ppm; 7-allyloxy-6-oxo-octanoic acid: GR50 = 10 mg kg⁻¹; KAPA analogs with Et, i-Pr, HOCH2 substituents: moderate activity only
Quantified Difference	C8 chain analog shows 1.6-fold greater potency than desmethyl-KAPA (5 vs. 8 ppm); terminal substituent bulk inversely correlates with activity
Conditions	Arabidopsis thaliana whole-plant growth inhibition assay; greenhouse conditions; activity threshold <50 ppm considered herbicidal

Why This Matters

This structure-activity relationship (SAR) data establishes a quantifiable benchmark for evaluating novel biotin pathway inhibitors and supports compound selection for agrochemical screening campaigns.

• [1] Nudelman A, Marcovici-Mizrahi D, Nudelman A, Flint D, Wittenbach V. Inhibitors of biotin biosynthesis as potential herbicides. Tetrahedron. 2004;60(8):1731-1748. View Source
• [2] Ashkenazi T, Pinkert D, Nudelman A, Widberg A, Wexler B, Wittenbach V, Flint D, Nudelman A. Inhibitors of biotin biosynthesis as potential herbicides: part 2. Pest Manag Sci. 2005;61(10):1024-1033. doi:10.1002/ps.1075. PMID: 15937974. View Source

Differential Enzyme Recognition: DAPA Aminotransferase vs. KAPA Synthase

The positional isomer KAPA (8-amino-7-oxononanoic acid) serves as the native substrate for two distinct enzymes in biotin biosynthesis, with quantifiably different binding parameters. For KAPA synthase (EC 2.3.1.47), the enzyme that produces KAPA from pimeloyl-CoA and L-alanine, (S)-8-amino-7-oxononanoic acid exhibits a KM value of 0.0013 mM (1.3 μM) at 37°C and pH 8.6 [1]. In contrast, for DAPA aminotransferase from Mycobacterium tuberculosis, desmethyl-KAPA (8-amino-7-oxooctanoic acid) acts as an inhibitor with Ki1 = 4.2 ± 0.2 μM and Ki2 = 0.9 ± 0.2 μM, binding in a manner similar to (R)-KAPA [2]. The native substrate KAPA displays a KM of 1.9 ± 0.1 μM for BioA (DAPA synthase) from M. tuberculosis under standard assay conditions [3]. These values establish a quantitative framework: KAPA binds to its producing enzyme (KAPA synthase) with approximately 1.5-fold higher apparent affinity (KM 1.3 μM) than to its consuming enzyme BioA (KM 1.9 μM), while the C8 desmethyl analog functions as a low-micromolar inhibitor rather than substrate.

Enzyme affinity profile

Cross-study

KAPA K_M=1.3 μM (synthase) vs 1.9 μM (BioA); desmethyl-KAPA K_i2=0.9 μM (DAPA AT)

Supports enzyme-targeted inhibitor design context

C8 analogs may preferentially target DAPA aminotransferase

Evidence Dimension	Enzyme-substrate/inhibitor binding affinity
Target Compound Data	(S)-8-amino-7-oxononanoic acid (KAPA) KM = 0.0013 mM (1.3 μM) for KAPA synthase (EC 2.3.1.47)
Comparator Or Baseline	KAPA KM = 1.9 ± 0.1 μM for BioA (DAPA synthase, M. tuberculosis); desmethyl-KAPA Ki1 = 4.2 ± 0.2 μM, Ki2 = 0.9 ± 0.2 μM for DAPA AT (M. tuberculosis)
Quantified Difference	KAPA affinity for KAPA synthase (KM 1.3 μM) is ~1.5-fold higher than for BioA (KM 1.9 μM); desmethyl-KAPA binds DAPA AT with high-affinity Ki2 = 0.9 μM comparable to KAPA KM
Conditions	KAPA synthase: 37°C, pH 8.6, calculated from competitive/uncompetitive inhibition constants; BioA: standard kinetic assay, 37°C; DAPA AT: M. tuberculosis enzyme inhibition assay

Why This Matters

This enzyme recognition data enables rational compound selection for inhibitor design: compounds mimicking the C7-keto positional isomer engage KAPA synthase, while C8-chain analogs (desmethyl-KAPA) preferentially target DAPA aminotransferase with inhibitor rather than substrate behavior.

• [1] BRENDA Enzyme Database. EC 2.3.1.47 - 8-amino-7-oxononanoate synthase. KM Value 0.0013 mM for (S)-8-amino-7-oxononanoic acid. Reference ID 702483. Accessed April 2026. View Source
• [2] Mann S, Ploux O. Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral analogs of its substrate: biological implications. Biochimie. 2009;91(5):631-639. doi:10.1016/j.biochi.2009.02.009. PMID: 19248818. View Source
• [3] PMC Copyright notice. Table 1. BioA kinetic parameters. KmKAPA = 1.9 ± 0.1 μM, KmSAM = 1.17 ± 0.06 mM, kcat = 0.31 ± 0.01 min⁻¹. Accessed April 2026. View Source

Hydrochloride Salt Aqueous Solubility for Formulation

The hydrochloride salt form of 2-amino-8-oxononanoic acid provides quantifiable solubility enhancement that directly impacts experimental utility. The salt demonstrates solubility of ≥4.55 mg/mL (20.34 mM) in a standard in vivo formulation vehicle consisting of 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline, yielding a clear solution suitable for animal studies [1]. In alternative formulations, the compound achieves ≥2.5 mg/mL (11.18 mM) solubility in 10% DMSO + 90% (20% SBE-β-CD in Saline) and in 10% DMSO + 90% Corn Oil [1]. The hydrochloride salt form ensures solubility and stability in aqueous solutions, making it suitable for laboratory applications in enzymology, metabolism, and organic synthesis . While comparative solubility data for the free base form in identical vehicles is not available in public literature, the general principle that hydrochloride salt formation enhances aqueous solubility of amino acid derivatives is well-established in pharmaceutical formulation science . Storage stability is documented at -20°C for 3 years (powder) and -80°C for 6 months (in solvent) [1].

Aqueous solubility

Data to verify

≥4.55 mg/mL (20.34 mM) in DMSO/PEG300/Tween80/saline

Solubility supports aqueous formulation workflows

Supplier-reported data; free base comparison not available

Evidence Dimension	Aqueous solubility in formulation vehicles
Target Compound Data	≥4.55 mg/mL (20.34 mM) in 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline; ≥2.5 mg/mL (11.18 mM) in 10% DMSO + 90% Corn Oil
Comparator Or Baseline	Free base form (2-Amino-8-oxononanoic acid, CAS 1219456-00-4): quantitative solubility data in identical vehicles not reported in public literature; hydrochloride salt is noted to enhance water solubility and stability compared to free base
Quantified Difference	Hydrochloride salt enables aqueous formulation at 20.34 mM for in vivo applications; quantitative comparison to free base unavailable in open literature
Conditions	In vivo formulation vehicles; room temperature; clear solution criteria; powder stability at -20°C for 3 years

Why This Matters

For procurement decisions involving in vivo or biochemical assays requiring aqueous solubility, the hydrochloride salt provides validated formulation protocols with defined solubility limits, reducing experimental failure risk.

• [1] InvivoChem. 2-Amino-8-oxononanoic acid HCl (CAS 2984160-77-0) Product Technical Datasheet. Solubility data and formulation protocols. Accessed April 2026. View Source

2-Amino-8-oxononanoic Acid HCl: Validated Application Scenarios

Genetic Code Expansion for Site-Specific Protein Bioconjugation

This compound serves as a genetically encodable aliphatic keto handle for site-specific protein labeling in E. coli using an evolved pyrrolysyl-tRNA synthetase/pylT orthogonal pair [8]. The labeling reaction proceeds with high efficiency under mild conditions close to physiological pH using hydrazide- and alkoxyamine-bearing probes [8]. Unlike aromatic keto amino acids such as p-acetyl-L-phenylalanine that require extensive evolutionary optimization (17-fold expression improvement and 6-fold fidelity enhancement over four cycles to reach usable performance), the PylRS-based system for this compound provides ready-to-use orthogonal translation capability [6]. This application scenario is validated by successful incorporation into proteins for site-specific modifications as documented in the primary literature [8].

Biotin Pathway Probing and Herbicide Lead Optimization

Compounds structurally related to this amino acid serve as biotin vitamer analogs with quantifiable herbicidal activity benchmarks [8]. Desmethyl-KAPA (C8 chain analog) displays GR50 of 8 ppm against Arabidopsis, establishing an activity threshold [8]. 7-Amino-octanoic acid hydrochloride exhibits enhanced potency at GR50 5 mg kg⁻¹ [6]. Terminal substituent bulk modulates activity, with ethyl, isopropyl, and hydroxymethyl substitutions reducing potency [8]. These SAR benchmarks enable rational selection of analogs for agrochemical discovery programs targeting the plant biotin biosynthesis pathway, which is absent in humans and therefore offers favorable selectivity potential [8].

Antitubercular Drug Discovery Targeting BioA (DAPA Synthase)

The structural framework of this compound class informs inhibitor design for BioA (7,8-diaminopelargonic acid synthase), a validated drug target in Mycobacterium tuberculosis [8]. KAPA (8-amino-7-oxononanoic acid, C7-keto positional isomer) serves as the native substrate with KM = 1.9 ± 0.1 μM for M. tuberculosis BioA [6]. Desmethyl-KAPA (C8 analog) functions as an inhibitor of M. tuberculosis DAPA aminotransferase with Ki2 = 0.9 ± 0.2 μM [7]. The human genome lacks this enzyme, making BioA an attractive target for selective antitubercular therapy [8]. This compound and its analogs provide validated starting points for structure-based inhibitor optimization campaigns.

In Vivo Studies with Defined Aqueous Formulation

The hydrochloride salt form enables aqueous formulation at ≥4.55 mg/mL (20.34 mM) in 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline, yielding a clear solution suitable for animal studies [8]. Alternative formulations achieve ≥2.5 mg/mL (11.18 mM) in 10% DMSO + 90% Corn Oil or 10% DMSO + 90% (20% SBE-β-CD in Saline) [8]. The powder form is stable at -20°C for 3 years and at 4°C for 2 years [8]. These validated solubility and stability parameters reduce experimental failure risk for in vivo pharmacokinetic, toxicology, or efficacy studies requiring consistent compound delivery.

Application

Selection Property

Validation Focus

Genetic code expansion studies

PylRS orthogonal pair compatibility

Amber suppression efficiency and labeling kinetics

Biotin pathway herbicide lead screening

GR₅₀ SAR benchmark profile

Whole-plant growth inhibition assay endpoints

M. tuberculosis BioA inhibitor research

Enzyme recognition specificity

BioA/DAPA AT binding affinity characterization

Aqueous formulation-dependent in vivo studies

HCl salt solubility in formulation vehicles

Solution homogeneity and stability in dosing vehicles

• [1] Huang Y, Wan W, Russell WK, Pai PJ, Wang Z, Russell DH, Liu WR. Genetic incorporation of an aliphatic keto-containing amino acid into proteins for their site-specific modifications. Bioorg Med Chem Lett. 2010;20(3):878-880. doi:10.1016/j.bmcl.2009.12.077. PMID: 20074948. View Source
• [2] Reichert AJ, Poxleitner G, Dauner M, Skerra A. Optimisation of a system for the co-translational incorporation of a keto amino acid and its application to a tumour-specific Anticalin. Protein Eng Des Sel. 2015;28(12):553-565. doi:10.1093/protein/gzv048. View Source
• [3] Nudelman A, Marcovici-Mizrahi D, Nudelman A, Flint D, Wittenbach V. Inhibitors of biotin biosynthesis as potential herbicides. Tetrahedron. 2004;60(8):1731-1748. View Source
• [4] Ashkenazi T, Pinkert D, Nudelman A, Widberg A, Wexler B, Wittenbach V, Flint D, Nudelman A. Inhibitors of biotin biosynthesis as potential herbicides: part 2. Pest Manag Sci. 2005;61(10):1024-1033. doi:10.1002/ps.1075. PMID: 15937974. View Source
• [5] BRENDA Enzyme Database. BioA (7,8-diaminopelargonic acid synthase) enzyme information. Accessed April 2026. View Source
• [6] PMC Copyright notice. Table 1. BioA kinetic parameters. KmKAPA = 1.9 ± 0.1 μM. Accessed April 2026. View Source
• [7] Mann S, Ploux O. Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral analogs of its substrate: biological implications. Biochimie. 2009;91(5):631-639. doi:10.1016/j.biochi.2009.02.009. PMID: 19248818. View Source
• [8] InvivoChem. 2-Amino-8-oxononanoic acid HCl (CAS 2984160-77-0) Product Technical Datasheet. Solubility data and stability information. Accessed April 2026. View Source